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Compound of Interest

Compound Name: 1-Bromo-5-methylhexane

Cat. No.: B1585216 Get Quote

In-Depth Technical Guide: 1-Bromo-5-
methylhexane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1-Bromo-5-methylhexane, a key intermediate in various organic synthesis

applications.

Core Properties and Data
1-Bromo-5-methylhexane is a colorless liquid with a pungent odor.[1] Its fundamental

properties are summarized in the table below, providing a quick reference for laboratory and

development settings.
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Property Value Unit

Chemical Formula C₇H₁₅Br

Molecular Weight 179.1 g/mol

Density 1.103 g/cm³

Boiling Point 162-163 °C

Melting Point 162-163 °C

Flash Point 57 °C

Refractive Index 1.4485

Vapor Pressure 2.18 mmHg at 25°C

Water Solubility Insoluble

Solubility in Organic Solvents Soluble in alcohols and ethers

CAS Number 35354-37-1

Synthesis Pathway
The primary method for the synthesis of 1-Bromo-5-methylhexane involves the bromination of

5-methylhexane. This reaction is typically carried out under an inert atmosphere.[1]
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Caption: Synthesis of 1-Bromo-5-methylhexane.

Experimental Protocols
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While detailed, step-by-step experimental protocols for the synthesis of 1-Bromo-5-
methylhexane are not readily available in the searched literature, the general procedure

involves the direct reaction of 5-methylhexane with a brominating agent, such as elemental

bromine.[1] Key considerations for this type of reaction would include:

Reaction Vessel: A glass reactor equipped with a stirrer, dropping funnel, and a condenser is

typically used.

Inert Atmosphere: The reaction is best performed under an inert gas like nitrogen or argon to

prevent side reactions.

Temperature Control: The reaction temperature should be carefully controlled, as

bromination reactions can be exothermic.

Purification: The product, 1-Bromo-5-methylhexane, would likely be purified using

distillation to remove unreacted starting materials and byproducts.

Analytical Characterization
The identity and purity of 1-Bromo-5-methylhexane can be confirmed using standard

analytical techniques, including:

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the carbon-hydrogen

framework.

Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

Infrared (IR) Spectroscopy: To identify the presence of the C-Br bond and other functional

groups.

Applications in Research and Development
1-Bromo-5-methylhexane serves as a versatile building block in organic synthesis. Its primary

application is as a reaction intermediate for the synthesis of more complex molecules,

including:

Pharmaceutical compounds

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1585216?utm_src=pdf-body
https://www.benchchem.com/product/b1585216?utm_src=pdf-body
https://www.chembk.com/en/chem/1-Bromo-5-methylhexane
https://www.benchchem.com/product/b1585216?utm_src=pdf-body
https://www.benchchem.com/product/b1585216?utm_src=pdf-body
https://www.benchchem.com/product/b1585216?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Surfactants

Synthetic rubbers and other organic compounds[1]

The presence of the bromine atom provides a reactive site for various nucleophilic substitution

and coupling reactions, making it a valuable tool for medicinal chemists and materials

scientists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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